2-Carboethoxy-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

• IUPAC Name: ethyl 2-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate
• InChI: InChI=1S/C24H27NO5/c1-2-28-23(27)21-10-6-5-9-20(21)22(26)19-8-4-3-7-18(19)17-25-13-11-24(12-14-25)29-15-16-30-24/h3-10H,2,11-17H2,1H3
• InChI Key: SCGKTQAGYCQITK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C(=O)C2=CC=CC=C2CN3CCC4(CC3)OCCO4
• Molecular Formula: C24H27NO5
• DSSTOX Substance ID: DTXSID80643752
• Molecular Weight: 409.5 g/mol
• CAS No.: 898755-89-0

Description

“2-Carboethoxy-2’-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone” is a chemical compound with the molecular formula C24H27NO5. It is used for pharmaceutical testing.

Molecular Structure Analysis

The InChI code for this compound is 1S/C24H27NO5/c1-2-28-23(27)21-10-6-5-9-20(21)22(26)19-8-4-3-7-18(19)17-25-13-11-24(12-14-25)29-15-16-30-24/h3-10H,2,11-17H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 409.48 g/mol. Its IUPAC name is ethyl 2- [2- (1,4-dioxa-8-azaspiro [4.5]dec-8-ylmethyl)benzoyl]benzoate. Other physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Antitubercular Drug Candidate Studies

• The compound 2-[2-S-methyl-1,4-dioxa-8-azaspiro[4.5]dec-8-yl]-8-nitro-6-(trifluoromethyl)-4H-1,3-benzothiazin-4-one (BTZ043) targets the DprE1 subunit of the enzyme decaprenylphosphoryl-β-d-ribose 2′-epimerase, showing potential as an antitubercular drug candidate. Clinical isolates of Mycobacterium tuberculosis from European hospitals were uniformly susceptible to benzothiazinones, including BTZ043, indicating its effectiveness against both sensitive and multidrug-resistant strains without the development of resistance prior to clinical trials (Pasca et al., 2010).

Structural and Mechanistic Insights

• A comprehensive structural study of BTZ043 revealed insights into its antitubercular activity. The compound crystallizes in the triclinic system with two molecules in the asymmetric unit, showing diastereomeric conformers. Variable temperature NMR and DFT calculations provided a deeper understanding of the rotational barriers and dynamics within the molecule, essential for understanding its interaction with the bacterial target (Richter et al., 2022).

Antiviral Activity of Derivatives

• New spirothiazolidinone derivatives, structurally related to the core structure of the compound , have shown promising antiviral activities against influenza A/H3N2 virus and human coronavirus 229E. This suggests the versatility of the spirothiazolidinone scaffold in generating new classes of antiviral molecules, highlighting the potential of structurally similar compounds for antiviral drug development (Apaydın et al., 2020).

Photocatalytic Degradation Studies

• Research into benzophenone derivatives, including the investigation of their photocatalytic activity, has been conducted to address environmental concerns, such as the degradation of organic pollutants. Studies on the photocatalytic degradation of Benzophenone-3, a common UV filter, by using modified TiO2 photocatalysts, underline the environmental applications of benzophenone derivatives for water treatment and pollution control (Wang et al., 2019).

Safety and Hazards

A Material Safety Data Sheet (MSDS) is available for this compound. This document would provide detailed information about the safety precautions and potential hazards associated with this compound.